Cas no 56964-75-1 (2-(hydroxymethyl)-5-(6-((2-methylnaphthalen-1-yl)methylthio)-9h-purin-9-yl)tetrahydro-furan-3,4 Diol)

• Product Name: 2-(hydroxymethyl)-5-(6-((2-methylnaphthalen-1-yl)methylthio)-9h-purin-9-yl)tetrahydro-furan-3,4 Diol
• CAS No: 56964-75-1
• MF: C₂₂H₂₂N₄O₄S
• MW: 438.499483585358
• CID: 1600370
• PubChem ID: 493982
• Update Time: 2025-04-21

2-(hydroxymethyl)-5-(6-((2-methylnaphthalen-1-yl)methylthio)-9h-purin-9-yl)tetrahydro-furan-3,4 Diol Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-5-(6-((2-methylnaphthalen-1-yl)methylthio)-9h-purin-9-yl)tetrahydro-furan-3,4 Diol
• 9H-Purine, 6-(((2-methyl-1-naphthalenyl)methyl)thio)-9-beta-L-ribofuranosyl-
• 9H-Purine, 6-[[(2-methyl-1-naphthalenyl)methyl]thio]-9-.beta.-L-ribofuranosyl-
• 9H-Purine, 6-(((2-methyl-1-naphthalenyl)methyl)thio)-9-beta-L-ribofuranosyl-; 9H-Purine, 6-[[(2-methyl-1-naphthalenyl)methyl]thio]-9-.beta.-L-ribofuranosyl-
• NSC 55467
• 56964-75-1
• (2S,3R,4S,5S)-2-(hydroxymethyl)-5-[6-[(2-methyl-1-naphthyl)methylsulfanyl]purin-9-yl]tetrahydrofuran-3,4-diol
• NSC55467

• Inchi： 1S/C22H22N4O4S/c1-12-6-7-13-4-2-3-5-14(13)15(12)9-31-21-17-20(23-10-24-21)26(11-25-17)22-19(29)18(28)16(8-27)30-22/h2-7,10-11,16,18-19,22,27-29H,8-9H2,1H3/t16-,18-,19-,22-/m0/s1
• InChI Key： NSYRTUCJWAVRER-FUOQNJDISA-N
• SMILES： S(CC1=C(C)C=CC2C=CC=CC1=2)C1C2=C(N=CN=1)N(C=N2)[C@@H]1[C@H]([C@H]([C@H](CO)O1)O)O

Computed Properties

• Exact Mass: 438.13636
• Monoisotopic Mass: 438.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.56
• Boiling Point: 762.7°C at 760 mmHg
• Flash Point: 415°C
• Refractive Index: 1.762
• PSA: 113.52
• LogP: 2.19170